Cas no 58158-57-9 (1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one
• CAS No: 58158-57-9
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD02271259
• CID: 1608910
• PubChem ID: 587172
• Update Time: 2025-10-28

1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chlorophenyl)-2-(3-pyridinyl)-
• 1-(4-chloro-phenyl)-2-pyridin-3-yl-ethanone
• 1-(4-chlorophenyl)-2-pyridin-3-ylethanone
• 2-(PYRIDIN-3-YL)-1-(4-CHLOROPHENYL)ETHANONE
• 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one
• 1-(4-Chlorophenyl)-2-(pyridin-3-yl)ethanone
• 1-(4-CHLOROPHENYL)-2-(3-PYRIDYL)ETHANONE
• DTXSID20343067
• 1-(4-Chlorophenyl)-2-(3-pyridinyl)-ethanone
• MFCD02271259
• AKOS011842773
• Z992407880
• DB-300639
• 1-(4-Chlorophenyl)-2-(3-pyridinyl)ethanone
• AB90899
• .alpha.-[3-Pyridyl]-4-chloroacetophenone
• 58158-57-9
• 1-(4-Chlorophenyl)-2-(3-pyridinyl)ethanone #
• AS-37286
• CS-0453950
• SCHEMBL6201576
• (pyrid-3-ylmethyl)-(4-chlorophenyl)-ketone
• EN300-135575

• MDL： MFCD02271259
• Inchi： 1S/C13H10ClNO/c14-12-5-3-11(4-6-12)13(16)8-10-2-1-7-15-9-10/h1-7,9H,8H2
• InChI Key： XPSQHYPYPLUYAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 231.0452
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one

1-(4-Chlorophenyl)-2-(Pyridin-3-yl)Ethan-1-one (CAS 58158-57-9): A Versatile Chemical Compound with Broad Applications

1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one (CAS 58158-57-9) is an organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a chlorophenyl group and a pyridine ring, serves as a key intermediate in the synthesis of various bioactive molecules. Its versatility and reactivity make it a valuable asset in research and industrial applications.

The compound's molecular formula is C₁₃H₁₀ClNO, with a molecular weight of 231.68 g/mol. The presence of both chlorophenyl and pyridine moieties contributes to its distinct chemical properties, such as moderate solubility in organic solvents and stability under standard conditions. Researchers often utilize 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one as a building block in the development of novel drugs, particularly those targeting neurological and inflammatory disorders.

In recent years, the demand for 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one has surged due to its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The compound's ability to act as a precursor for pharmaceutical intermediates has made it a subject of extensive research. For instance, it is frequently employed in the preparation of kinase inhibitors, which are crucial in cancer therapy and other therapeutic areas.

One of the most notable applications of CAS 58158-57-9 is in the development of agrochemicals. The compound's structural features enable it to interact with biological targets in pests, making it a valuable component in the formulation of pesticides and herbicides. Its efficacy in controlling crop diseases has positioned it as a key player in sustainable agriculture, aligning with the global push for eco-friendly farming solutions.

Beyond pharmaceuticals and agrochemicals, 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one finds utility in material science. Its aromatic and heterocyclic structure lends itself to the creation of advanced polymers and coating materials. Researchers are exploring its potential in developing conductive materials and organic electronics, which are integral to the next generation of wearable technology and flexible displays.

The synthesis of CAS 58158-57-9 typically involves multi-step organic reactions, including Friedel-Crafts acylation and cross-coupling reactions. These methods ensure high purity and yield, meeting the stringent requirements of industrial and research applications. Advances in green chemistry have also led to the development of more sustainable synthesis routes, reducing environmental impact and improving cost-efficiency.

In the context of drug discovery, 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one is often modified to enhance its bioavailability and target specificity. Researchers are particularly interested in its potential to address neurodegenerative diseases, such as Alzheimer's and Parkinson's, given its ability to cross the blood-brain barrier. This has sparked a wave of studies aimed at optimizing its pharmacological profile.

The global market for 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one is expected to grow steadily, driven by increasing demand from the pharmaceutical and agrochemical sectors. Key players in the chemical industry are investing in scalable production methods to meet this demand, ensuring a stable supply chain for researchers and manufacturers alike.

For those seeking detailed information on CAS 58158-57-9, common queries include its solubility, storage conditions, and safety data. The compound is generally stable at room temperature but should be stored in a cool, dry place away from direct sunlight. Proper handling and disposal practices are essential to ensure safety and compliance with regulatory standards.

In summary, 1-(4-chlorophenyl)-2-(pyridin-3-yl)ethan-1-one (CAS 58158-57-9) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural properties and reactivity make it indispensable in modern chemistry, offering endless possibilities for innovation and development. As research continues to uncover new uses for this compound, its significance in scientific and industrial fields is set to expand even further.